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Compound of Interest

Compound Name: 2-(2-Phenylethyl)-4-quinazolinol

CAS No.: 4765-57-5

Cat. No.: B11864674

Get Quote

Executive Summary
2-Phenethylquinazolin-4(3H)-one represents a critical pharmacophore in medicinal chemistry,

particularly in the development of cytotoxic agents against acute leukemias (T-cell ALL and

AML) and as a scaffold for antimicrobial agents. Its structural integrity hinges on the precise

formation of the pyrimidinone ring and the retention of the flexible phenethyl side chain.

This guide provides a rigorous spectral comparison of 2-phenethylquinazolin-4(3H)-one against

its synthetic precursors (Anthranilamide) and structural analogs (2-Phenylquinazolin-4(3H)-

one). By focusing on Fourier Transform Infrared (FTIR) spectroscopy, we establish a rapid,

non-destructive protocol for validating the lactam formation and side-chain integrity essential

for biological activity.[1]

Compound Profile & Structural Basis
The vibrational signature of 2-phenethylquinazolin-4(3H)-one is defined by two distinct

domains: the rigid, bicyclic quinazolinone core and the flexible phenethyl (ethylbenzene) tail.
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Core Moiety: Quinazolin-4(3H)-one (Lactam tautomer dominant in solid state).

Key Functional Groups: Cyclic Amide (Lactam), Imine (C=N), Monosubstituted Benzene.[1]

Molecular Weight: ~250.29 g/mol .

Critical Quality Attribute (CQA): Absence of primary amine/carboxylic acid peaks (indicating

unreacted precursors) and correct aliphatic/aromatic C-H ratio.

Comparative Spectral Analysis
The following data contrasts the target compound with its primary precursor and a rigid analog

to highlight performance indicators in synthesis monitoring.

Table 1: Comparative FTIR Peak Assignments (cm⁻¹)
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Vibrational
Mode

Target: 2-

Phenethylquina

zolin-4(3H)-one

Precursor:

Anthranilamide

Analog: 2-

Phenylquinazoli

n-4(3H)-one

Technical

Insight

(Causality)

N-H Stretch
3170 (Single,

Broad)

3350 & 3170

(Doublet)

3175 (Single,

Broad)

Conversion of

primary amine (

) to cyclic

secondary amide

(

) eliminates the

high-frequency

doublet.

C=O Stretch 1678 (Strong) ~1650 (Amide I) 1661 (Strong)

Critical

Differentiator:

The phenethyl

group (aliphatic

spacer) prevents

direct

conjugation of

the side-chain

phenyl with the

C=N, keeping

C=O frequency

higher than the

2-phenyl analog

(1661 cm⁻¹),

where extended

conjugation

lowers bond

order.

C=N Stretch 1613 Absent 1615

Diagnostic of

cyclization

(formation of the

pyrimidine ring).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11864674?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


C-H (Aliphatic)
2920 - 2960

(Medium)
Absent Absent

Confirms

incorporation of

the ethyl spacer

from the

phenethyl chain.

C-H (Aromatic) 3030 - 3060 3000 - 3050 3061

Present in all, but

intensity

increases in

target due to

additional phenyl

ring.

Performance Analysis: Why the Shift Matters
Reaction Completion: The disappearance of the primary amine doublet (3350/3170 cm⁻¹) of

anthranilamide is the primary "Stop" signal for the reaction.

Structural Validation (Phenethyl vs. Phenyl): The C=O shift is subtle but decisive. The 2-

phenyl analog exhibits a carbonyl peak at 1661 cm⁻¹ due to conjugation with the aromatic

ring at position 2. The target 2-phenethyl derivative, having an ethyl spacer, breaks this

conjugation, resulting in a higher energy carbonyl stretch at 1678 cm⁻¹.[1] This spectral

resolution allows researchers to distinguish between successful alkylation and potential side-

reactions or incorrect starting materials.

Experimental Protocols
Method A: Synthesis Monitoring (ATR-FTIR)

Objective: Rapid in-process control (IPC) to determine reaction endpoint.

Equipment: Agilent CARY 630 or equivalent with Diamond ATR accessory.

Protocol:

Extract 50 µL of reaction slurry.

Evaporate solvent under N₂ stream on the ATR crystal.
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Pass Criteria: Disappearance of

doublet; emergence of 1678 cm⁻¹ peak.

Fail Criteria: Persistence of 1620-1650 cm⁻¹ broad bands (mixed amides).

Method B: Final Product Characterization (KBr Pellet)
Objective: High-resolution structural confirmation for publication/regulatory filing.

Protocol:

Mix 1-2 mg of dried 2-phenethylquinazolin-4(3H)-one with 200 mg spectroscopic grade

KBr.

Grind to fine powder (particle size < 2 µm) to minimize Christiansen effect.

Press at 10 tons for 2 minutes to form a transparent disc.

Scan range: 4000–400 cm⁻¹; Resolution: 2 cm⁻¹; Scans: 32.

Visualizations & Logic Flows
Figure 1: Synthesis & Functional Group Transformation
This pathway illustrates the condensation mechanism and the specific functional group

changes detectable by FTIR.
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Caption: Synthesis pathway tracking the conversion of primary amine and aldehyde precursors

into the cyclic lactam target.
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Figure 2: Spectral Validation Decision Tree
A logic gate for researchers to validate product identity based on spectral data.
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Caption: Step-by-step logic flow for validating 2-phenethylquinazolin-4(3H)-one identity and

purity.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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